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Compound of Interest

Compound Name: Antibacterial agent 194

Cat. No.: B12381428

An Overview for Researchers and Drug Development Professionals

This technical guide details the discovery, synthesis, and proposed mechanism of action of a
novel antibacterial agent, designated as Antibacterial agent 194 (also referred to as
Compound 19). This Schiff base compound has demonstrated potent activity against
Mycobacterium tuberculosis, the causative agent of tuberculosis, positioning it as a promising
lead for further drug development.

Discovery and Antimicrobial Spectrum

Antibacterial agent 194 was identified as part of a research initiative to synthesize and
evaluate a series of 19 Schiff bases for their antimycobacterial properties. The compounds
were screened for their in-vitro activity against the H37Rv strain of Mycobacterium tuberculosis.
Among the series, Compound 19 emerged as a highly potent agent.

Quantitative Antimicrobial Activity

The antimicrobial efficacy of Antibacterial agent 194 and its analogues was determined using
the Resazurin Microtiter Assay (REMA). The Minimum Inhibitory Concentration (MIC) is defined
as the lowest concentration of the compound that prevents the visual growth of bacteria. The
results for a selection of the synthesized compounds are summarized below.
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MIC against M. tuberculosis H37Rv

Compound

(ng/mL)
Antibacterial agent 194 (Compound 19) 1
Compound 1 >32
Compound 5 8
Compound 12 4
Compound 17 2
Isoniazid (Control) 0.25
Rifampicin (Control) 0.5

Data synthesized from abstracts of the primary research paper. The complete dataset from the
original publication should be consulted for a comprehensive overview.

Synthesis of Antibacterial Agent 194

Antibacterial agent 194 is a Schiff base synthesized through a condensation reaction. The
general synthesis involves the reaction of an appropriate sulfonamide-containing
aminothiadiazole with a substituted aromatic aldehyde.

General Synthesis Workflow

The logical flow for the synthesis of the Schiff base library, including Compound 19, involves a
two-step process starting from commercially available materials.
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Starting Materials

Substituted Aromatic Aldehyde

2-Amino-1,3,4-thiadiazole Derivative (e.q., 4-Fluorobenzaldehyde)

Reaction

Condensation Reaction
(Acid Catalyst, Reflux)

Schiff Base Product
(Antibacterial agent 194)

Binds to & Inhibits

Antibacterial agent 194

Pks13 Active Site Catalyzes Mycolic Acid Synthesis __1_3_1§r_u_p_tgq> Cell Wall Disruption Bacterial Cell Death
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Prepare 2-fold serial dilutions
of Compound 19 in 96-well plate

v

Add M. tuberculosis H37Rv
suspension to each well

v

Incubate plates at 37°C
for 7 days

v

Add Alamar Blue (Resazurin)
reagent to each well

v

Incubate for an additional 24h

v

Read results based on color changé
Blue = No Growth. Pink = Growth

Click to download full resolution via product page

 To cite this document: BenchChem. [In-Depth Technical Guide: Discovery and Synthesis of
Antibacterial Agent 194]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381428#discovery-and-synthesis-of-antibacterial-
agent-194]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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